2-chloro-N-(4-methoxyphenyl)-4-(methylsulfonyl)benzenecarboxamide

• IUPAC Name: 2-chloro-N-(4-methoxyphenyl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C15H14ClNO4S/c1-21-11-5-3-10(4-6-11)17-15(18)13-8-7-12(9-14(13)16)22(2,19)20/h3-9H,1-2H3,(H,17,18)
• InChI Key: IEUCBSRTBLPJIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)S(=O)(=O)C)Cl
• Molecular Formula: C15H14ClNO4S
• Molecular Weight: 339.8 g/mol

Description

2-chloro-N-(4-methoxyphenyl)-4-(methylsulfonyl)benzenecarboxamide, or 2-chloro-N-(4-MOPB-MSB) for short, is an important synthetic compound used in many scientific research applications. It is a white crystalline solid with a molecular formula of C12H13ClO4S and a molecular weight of 286.72. It is used as a reagent in organic synthesis, as a catalyst in drug synthesis, and as a starting material in the synthesis of other compounds.

Scientific Research Applications

Synthesis and Characterization

• Researchers have synthesized a series of compounds related to 2-chloro-N-(4-methoxyphenyl)-4-(methylsulfonyl)benzenecarboxamide, demonstrating the potential for diverse biological activities. These compounds were evaluated for their antioxidant activities, showing significant inhibitory effects on certain enzymes (Fatima et al., 2013).

Structural Analysis and Biological Evaluation

• In another study, the structure of a similar compound was analyzed and synthesized to assess its biological activity, particularly as an antagonist for certain receptors (Sato et al., 2016).

Molecular Docking Studies

• Molecular docking studies have been conducted to understand the interaction of related molecules with certain enzymes. This research helps in determining the potential therapeutic uses of these compounds as inhibitors (Al-Hourani et al., 2015).

Serotonin Receptor Agonist Activity

• Some derivatives of this chemical have been synthesized and evaluated for their potential as serotonin receptor agonists, indicating their potential use in gastrointestinal treatments (Sonda et al., 2003).

Antibacterial and Antifungal Activities

• Certain derivatives show antibacterial and antifungal activities, underlining their potential in the development of new antimicrobial agents (Vasu et al., 2005).

Novel Synthesis Techniques

• New techniques for synthesizing related compounds have been explored, contributing to the advancement of pharmaceutical synthesis methods (Jagannadham et al., 2019).

Metabolic Pathway Analysis

• The metabolic fate and disposition of similar compounds have been studied in animals, providing insights into their pharmacokinetics and potential therapeutic applications (Yue et al., 2011).

Exploration of Pharmacological Properties

• The pharmacological properties of benzamide derivatives related to this chemical have been explored, indicating their potential as prokinetic agents with reduced side effects (Sonda et al., 2004).

Glycosylation Processes

• The compound has been utilized in glycosylation processes, demonstrating its utility in complex organic synthesis (Crich & Smith, 2000).